Cas no 946387-34-4 (4-Bromo-3-((4-fluorophenoxy)methyl)-2-methyl-1-phenyl-3-pyrazolin-5-one)

• Product Name: 4-Bromo-3-((4-fluorophenoxy)methyl)-2-methyl-1-phenyl-3-pyrazolin-5-one
• CAS No: 946387-34-4
• MF: C₁₇H₁₄BrFN₂O₂
• MW: 377.207666873932
• MDL: MFCD00955466
• CID: 4721039
• Update Time: 2023-08-16

4-Bromo-3-((4-fluorophenoxy)methyl)-2-methyl-1-phenyl-3-pyrazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-((4-FLUOROPHENOXY)METHYL)-2-METHYL-1-PHENYL-3-PYRAZOLIN-5-ONE
• 4-bromo-5-[(4-fluorophenoxy)methyl]-1-methyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one
• 4-bromo-5-[(4-fluorophenoxy)methyl]-1-methyl-2-phenylpyrazol-3-one
• 4-bromo-5-((4-fluorophenoxy)methyl)-1-methyl-2-phenyl-1H-pyrazol-3(2H)-one
• 4-bromo-5-[(4-fluorophenoxy)methyl]-1-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 4-Bromo-3-((4-fluorophenoxy)methyl)-2-methyl-1-phenyl-3-pyrazolin-5-one

• MDL： MFCD00955466
• Inchi： 1S/C17H14BrFN2O2/c1-20-15(11-23-14-9-7-12(19)8-10-14)16(18)17(22)21(20)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： CKWMAPZAMGLEQK-UHFFFAOYSA-N
• SMILES： BrC1C(N(C2C=CC=CC=2)N(C)C=1COC1C=CC(=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 471
• Topological Polar Surface Area: 32.8